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Compound of Interest

Compound Name: 2H-Cho-Arg TFA

Cat. No.: B15574448 Get Quote

For researchers and drug development professionals, the safe handling and disposal of

chemical reagents like 2H-Cho-Arg TFA are critical for maintaining a secure laboratory

environment and ensuring environmental protection. This guide outlines the essential

procedures for the proper disposal of 2H-Cho-Arg TFA, a compound that, like many synthetic

peptides and molecules, is supplied as a trifluoroacetate (TFA) salt. The disposal protocol is

primarily governed by the hazardous properties of trifluoroacetic acid.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to handle 2H-Cho-Arg TFA with

appropriate safety measures to minimize exposure risks. The trifluoroacetic acid component is

corrosive, capable of causing severe skin burns and eye damage, is harmful if inhaled, and

poses a threat to aquatic ecosystems.[1][2][3]

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles, and a laboratory coat.

Ventilation: All handling of the compound should be conducted in a well-ventilated area,

preferably within a chemical fume hood to avoid inhalation of any dust or aerosols.[1][4]

Avoid Contact: Prevent direct contact with the skin, eyes, and clothing. In case of contact,

rinse the affected area immediately and thoroughly with water and seek medical advice.[1]

Quantitative Data on Trifluoroacetic Acid (TFA)
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The following table summarizes key quantitative data for trifluoroacetic acid, the hazardous

component of 2H-Cho-Arg TFA.

Property Value Source

Molecular Formula C₂HF₃O₂ [1]

Molecular Weight 114.02 g/mol [1][5]

Boiling Point 39.5 - 40 °C [2]

Density 1.511 g/cm³ (at 20 °C) [2]

Inhalation Toxicity (LC50) 10 mg/L/2h (rat) [5]

Oral Toxicity (LD50) 1200 mg/kg (Rat) [5]

Step-by-Step Disposal Protocol
The disposal of 2H-Cho-Arg TFA must be performed in strict accordance with institutional,

local, state, and federal environmental regulations.[1]

1. Waste Identification and Segregation:

Solid Waste: Collect any unused or expired lyophilized 2H-Cho-Arg TFA powder in a clearly

labeled, sealed container designated for solid chemical waste. This includes any materials,

such as pipette tips, vials, and contaminated gloves, that have come into contact with the

solid compound.[6]

Liquid Waste: All solutions containing 2H-Cho-Arg TFA, as well as contaminated solvents

(e.g., from rinsing glassware), must be collected in a separate, labeled liquid waste

container. Do not mix this waste with other incompatible waste streams.[4][6]

2. Decontamination of Labware:

Reusable glassware and equipment should be thoroughly decontaminated. A standard

procedure involves an initial rinse with a suitable solvent (such as ethanol or acetone) to

dissolve any remaining organic material. This initial solvent rinse must be collected as

hazardous liquid waste.
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Following the solvent rinse, wash the labware with an appropriate laboratory detergent and

perform a final rinse with deionized water.

3. Waste Collection and Storage:

All waste containers must be robust, leak-proof, and clearly and accurately labeled with the

full chemical name, "2H-Cho-Arg TFA," and a list of any solvents present in the waste.

Store waste containers in a designated, secure secondary containment area to prevent spills

and away from any incompatible materials.[4]

4. Institutional Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the chemical waste.

Adhere to all of your institution's specific procedures and documentation requirements for

hazardous waste disposal.

The logical workflow for the proper disposal of 2H-Cho-Arg TFA is illustrated in the diagram

below.
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Workflow for the safe disposal of 2H-Cho-Arg TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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